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Compound of Interest

Compound Name: 6-O-Desmethyl Donepezil-d5

Cat. No.: B602621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-O-Desmethyl Donepezil-d5, a

labeled metabolite of Donepezil. The information compiled is essential for researchers engaged

in pharmacokinetic and metabolic studies of Donepezil, an acetylcholinesterase inhibitor used

in the treatment of Alzheimer's disease. This document outlines the typical analytical

specifications, detailed experimental protocols for its quantification, and the metabolic pathway

of its parent compound.

Certificate of Analysis Data
While a specific Certificate of Analysis for a single batch is not publicly available, the following

table summarizes the typical quantitative data and specifications for 6-O-Desmethyl
Donepezil-d5, based on information from various suppliers and analytical literature.
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Test Specification Method

Appearance Pale-Yellow Solid Visual Inspection

Molecular Formula C₂₃H₂₂D₅NO₃ Mass Spectrometry

Molecular Weight 370.50 g/mol Mass Spectrometry

CAS Number 1189443-74-0 -

Purity (by HPLC) ≥98%
High-Performance Liquid

Chromatography

Isotopic Purity ≥99% Deuterium Mass Spectrometry

Storage Temperature -20°C Freezer -

Experimental Protocols
Accurate quantification of 6-O-Desmethyl Donepezil-d5 is critical for metabolic and

pharmacokinetic studies. Below are detailed methodologies for its analysis in biological

matrices.

HPLC Method for Quantification in Plasma
A high-performance liquid chromatography (HPLC) method has been developed for the

simultaneous detection of Donepezil and its metabolites.[1]

Sample Preparation (Liquid-Liquid Extraction):

Alkalinize plasma samples.

Perform extraction using a solvent mixture of n-hexane/dichloromethane/ethyl acetate

(45:40:15).

Use Disopyramide as the internal standard.

Evaporate the organic layer to dryness.

Reconstitute the residue in 200 µL of the mobile phase.[1]
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Chromatographic Conditions:

Column: X-Terra, RP8[1]

Mobile Phase: Acetonitrile (85%) : 1% Acetic Acid (15%)[1]

Flow Rate: 1.0 mL/min[1]

Injection Volume: 50 µL[1]

Detection: Photometric and fluorimetric detectors in tandem.[1]

LC-MS/MS Method for High-Sensitivity Quantification in
Plasma
For higher sensitivity and selectivity, a liquid chromatography-tandem mass spectrometry (LC-

MS/MS) method is employed for the simultaneous determination of Donepezil and 6-O-

desmethyl donepezil.[2][3]

Sample Preparation (Solid-Phase Extraction):

Use 500 µL aliquots of human plasma.

Perform solid-phase extraction (SPE) using Waters Oasis HLB cartridges.[3]

Chromatographic Conditions:

Column: Waters Novapak C18 (150 mm x 3.9 mm, 4 µm)[3]

Mobile Phase: Isocratic conditions (details not specified in the abstract).

Run Time: 6.0 minutes[3]

Mass Spectrometry Conditions:

Ionization Mode: Positive Ion Electrospray[3]

Acquisition Mode: Multiple Reaction Monitoring (MRM)[3]
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Transitions:

Donepezil: m/z 380.1 → 91.2[3]

6-O-desmethyl donepezil: m/z 366.3 → 91.3[3]

Galantamine (Internal Standard): m/z 288.2 → 213.2

Performance:

Linearity: 0.02–10.0 ng/mL for 6-O-desmethyl donepezil.[3]

Metabolic Pathway and Signaling
Donepezil undergoes extensive metabolism in the liver, primarily mediated by cytochrome

P450 enzymes, to form several metabolites, including the pharmacologically active 6-O-

Desmethyl Donepezil.

Donepezil Metabolism Workflow
The following diagram illustrates the major metabolic pathways of Donepezil.
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Donepezil Metabolism Pathway
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Caption: Metabolic pathways of Donepezil leading to its primary metabolites.

Mechanism of Action and Downstream Effects
Donepezil's primary mechanism of action is the reversible inhibition of acetylcholinesterase

(AChE), which increases the availability of acetylcholine in the synaptic cleft.[4] Emerging

research also suggests that Donepezil may have multimodal actions beyond cholinesterase

inhibition, including influencing mitochondrial biogenesis through the AMPK/PGC-1α signaling

pathway.[5]
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Donepezil Mechanism and Downstream Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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